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Compound of Interest

Compound Name: 5-Bromopicolinonitrile

Cat. No.: B014956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromopicolinonitrile. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risk.

Chemical Safety and Hazard Information
5-Bromopicolinonitrile is classified as a hazardous substance.[1][2] It is toxic if swallowed,

causes skin irritation, can result in serious eye damage, and may lead to respiratory irritation.[1]
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Identifier Value

Chemical Name 5-Bromopicolinonitrile

Synonyms
5-Bromo-2-cyanopyridine, 5-Bromo-pyridine-2-

carbonitrile

CAS Number 97483-77-7

Molecular Formula C6H3BrN2

Molecular Weight 183.01 g/mol

GHS Hazard Class

Acute toxicity, oral (Category 3), Skin

corrosion/irritation (Category 2), Serious eye

damage/eye irritation (Category 1), Specific

target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[1]

Signal Word Danger[1][2]

Hazard Statements

H301 (Toxic if swallowed), H315 (Causes skin

irritation), H318 (Causes serious eye damage),

H335 (May cause respiratory irritation)[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 5-Bromopicolinonitrile. The

required equipment should be selected based on the specific procedures being performed.
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Protection Type Required Equipment
Guidelines and

Recommendations

Hand Protection
Double-gloving with chemical-

resistant gloves.

For incidental contact (e.g.,

handling solids), a nitrile glove

is acceptable for splash

protection.[3] For prolonged

contact or when working with

solutions, use a combination of

a nitrile inner glove and a more

robust outer glove such as

butyl rubber or a laminate.

Aromatic and halogenated

hydrocarbons can degrade

many common glove materials;

always consult the

manufacturer's specific

chemical resistance data.[4]

Change gloves immediately if

contaminated.[5]

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Standard safety glasses are

insufficient. Goggles must be

worn to protect against dust

and splashes.[1] A face shield

is required when there is a

significant risk of splashing.[2]

Body Protection
A fully buttoned, long-sleeved

lab coat.

The lab coat should be made

of a low-linting material.

Consider a chemical-resistant

apron for procedures involving

larger quantities or a high risk

of splashes.[2]

Respiratory Protection A NIOSH-approved respirator. All handling of powdered 5-

Bromopicolinonitrile must be

conducted in a certified

chemical fume hood or a
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ventilated balance enclosure to

avoid inhalation of dust.[6][7] If

engineering controls are not

sufficient, a respirator

appropriate for toxic dusts and

organic vapors must be used.

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for handling 5-Bromopicolinonitrile from receipt

to disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store 5-Bromopicolinonitrile in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong acids and oxidizing agents. The storage area should

be clearly labeled with the appropriate hazard warnings and restricted to authorized

personnel.[2] Store in a locked cabinet.[1]

Preparation and Handling (In a Designated Area)
Designated Area: All work with 5-Bromopicolinonitrile must be conducted in a designated

area, such as a certified chemical fume hood.[6] This area should be clearly marked with

hazard signs.

Pre-weighing Strategy: To minimize handling of the powder, if possible, purchase pre-

weighed amounts.[5] Alternatively, tare a sealed container, add the powder inside the fume

hood, seal the container, and then weigh it outside the hood.[5]

Spill Prevention: Cover the work surface with absorbent, disposable bench paper.[5] Use

secondary containment (e.g., a tray) for all experimental setups.[6]

Handling Solutions: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.
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Spill and Emergency Procedures
Minor Spill (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material designed for

chemical spills.

Avoid creating dust. Moisten the absorbent material slightly if necessary.

Carefully scoop the material into a labeled hazardous waste container.

Decontaminate the area with a suitable solvent and then wash with soap and water.

Minor Spill (Liquid):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material.

Collect the contaminated absorbent into a labeled hazardous waste container.

Decontaminate the area.

Major Spill:

Evacuate the laboratory immediately.

Alert your institution's emergency response team.

Prevent entry to the area.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[1]
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1]

Disposal Plan
All waste containing 5-Bromopicolinonitrile is considered hazardous waste and must be

disposed of accordingly.

Waste Segregation and Collection
Solid Waste: All contaminated solid materials, including gloves, bench paper, and empty

containers, must be collected in a dedicated, clearly labeled, and sealed hazardous waste

container.[1]

Liquid Waste: Collect all liquid waste containing 5-Bromopicolinonitrile in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams

unless explicitly instructed by your institution's environmental health and safety (EHS) office.

Empty Containers: The original container, even when empty, must be treated as hazardous

waste.[4]

Disposal Methodologies
Incineration: For brominated organic compounds, high-temperature incineration at a licensed

hazardous waste facility is the preferred disposal method.[8] The incinerator must be

equipped with appropriate scrubbers to handle the formation of hydrogen bromide.[2]

Chemical Neutralization (for Cyanide-Containing Waste): If any procedures could release

cyanide ions, a chemical neutralization step may be required before disposal. This should

only be performed by trained personnel following a validated standard operating procedure,

typically involving oxidation with an excess of a reagent like sodium hypochlorite (bleach)

under alkaline conditions.[6]
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Consult EHS: Always consult with your institution's EHS office for specific disposal

procedures and to arrange for the pickup of hazardous waste.

Workflow and Logic Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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